Cas no 1261913-86-3 (6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid
• CAS No: 1261913-86-3
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD18322976
• CID: 5216775
• Update Time: 2026-03-06

6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid
• [1,1'-Biphenyl]-2-carboxylic acid, 3-chloro-3'-[(dimethylamino)sulfonyl]-
• 2-Chloro-6-[3-(dimethylsulfamoyl)phenyl]benzoic acid

• MDL： MFCD18322976
• Inchi： 1S/C15H14ClNO4S/c1-17(2)22(20,21)11-6-3-5-10(9-11)12-7-4-8-13(16)14(12)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： YYLXNBLYWJSTLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1=CC=CC(=C1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid

Recent Advances in the Study of 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261913-86-3)

6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261913-86-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored its application in oncology. Preliminary in vitro studies have shown that the compound can induce apoptosis in cancer cell lines by targeting specific signaling pathways. These results, though still in the early stages, highlight the compound's versatility and potential for multi-therapeutic applications.

The synthesis of 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthesis method that reduces production costs and improves scalability. This advancement is crucial for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Ongoing research aims to address these issues through structural modifications and formulation improvements.

In conclusion, 6-Chloro-2-(3-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261913-86-3) represents a promising candidate for drug development, with applications spanning inflammation and oncology. Continued research and optimization will be essential to fully realize its therapeutic potential.